Cas no 638192-05-9 (4-Piperidinone, 1-[(1S)-1-(2-naphthalenyl)ethyl]-)

• Product Name: 4-Piperidinone, 1-[(1S)-1-(2-naphthalenyl)ethyl]-
• CAS No: 638192-05-9
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 1659682
• PubChem ID: 69703574
• Update Time: 2025-04-21

4-Piperidinone, 1-[(1S)-1-(2-naphthalenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-[(1S)-1-(2-naphthalenyl)ethyl]-
• 638192-05-9
• 1-[(1S)-1-(2-Naphthalenyl)ethyl]-4-piperidinone
• DTXSID401245275
• FZOZJJUHMQZGRE-ZDUSSCGKSA-N
• SCHEMBL6206243
• (S)-1-(1-Naphthalen-2-yl-ethyl)-piperidin-4-One

• Inchi： 1S/C17H19NO/c1-13(18-10-8-17(19)9-11-18)15-7-6-14-4-2-3-5-16(14)12-15/h2-7,12-13H,8-11H2,1H3/t13-/m0/s1
• InChI Key： FZOZJJUHMQZGRE-ZDUSSCGKSA-N
• SMILES： O=C1CCN(CC1)[C@@H](C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 253.14677
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31